Cas no 62759-67-5 (3,8,9-Trioxabicyclo[4.2.1]nonane, 1,5,5-trimethyl-)

• Product name: 3,8,9-Trioxabicyclo[4.2.1]nonane, 1,5,5-trimethyl-
• CAS No: 62759-67-5
• MF: C₉H₁₆O₃
• MW: 172.22154
• CID: 432242
• PubChem ID: 537625

3,8,9-Trioxabicyclo[4.2.1]nonane, 1,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,8,9-Trioxabicyclo[4.2.1]nonane, 1,5,5-trimethyl-
• 2,2,6-trimethyl-4,7,9-trioxabicyclo[4.2.1]nonane
• 62759-67-5
• IPRFFWITMANHQM-UHFFFAOYSA-N
• 2,2,6-Trimethyl-4,7,9-trioxabicyclo(4,2,1)nonane
• 1,5,5-Trimethyl-3,8,9-trioxabicyclo[4.2.1]nonane #
• DTXSID50336967

• Inchi： InChI=1S/C9H16O3/c1-8(2)5-10-6-9(3)11-4-7(8)12-9/h7H,4-6H2,1-3H3
• InChI Key： IPRFFWITMANHQM-UHFFFAOYSA-N
• SMILES： CC1(COCC2(OCC1O2)C)C

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69